Cas no 216066-95-4 (Pyrazolo[1,5-a]pyrimidin-5-amine)

• Product Name: Pyrazolo[1,5-a]pyrimidin-5-amine
• CAS No: 216066-95-4
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 4638732
• PubChem ID: 55285819
• Update Time: 2025-07-29

Pyrazolo[1,5-a]pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]pyrimidin-5-amine
• 5-amino-pyrazolo[1,5-a]pyrimidine
• AT27873
• SB15378
• Z2692605445
• MIBPJQNRFGOOTH-UHFFFAOYSA-N
• SCHEMBL5435761
• SY166050
• AKOS006352818
• CS-0080981
• MFCD19216038
• BS-45404
• 216066-95-4
• Z1203653834
• EN300-190766
• DB-188885
• Pyrazolo[1,5-a]pyrimidin-5-amine

• MDL： MFCD19216038
• Inchi： 1S/C6H6N4/c7-5-2-4-10-6(9-5)1-3-8-10/h1-4H,(H2,7,9)
• InChI Key： MIBPJQNRFGOOTH-UHFFFAOYSA-N
• SMILES： N12C=CC(N)=NC1=CC=N2

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.2